Cas no 939979-80-3 (Methyl 2,4-dioxo-1,2,3,4-tetrahydroquinazoline-6-carboxylate)

• Product Name: Methyl 2,4-dioxo-1,2,3,4-tetrahydroquinazoline-6-carboxylate
• CAS No: 939979-80-3
• MF: C₁₀H₈N₂O₄
• MW: 220.181522369385
• MDL: MFCD13250064
• CID: 4816545
• Update Time: 2025-10-30

Methyl 2,4-dioxo-1,2,3,4-tetrahydroquinazoline-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,4-dioxo-1,2,3,4-tetrahydroquinazoline-6-carboxylate

• MDL： MFCD13250064
• Inchi： 1S/C10H8N2O4/c1-16-9(14)5-2-3-7-6(4-5)8(13)12-10(15)11-7/h2-4H,1H3,(H2,11,12,13,15)
• InChI Key： QOCZHBXRYBFVFY-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(C(=O)OC)C=CC=2NC(N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 342
• XLogP3: 0.6
• Topological Polar Surface Area: 84.5

Additional information on Methyl 2,4-dioxo-1,2,3,4-tetrahydroquinazoline-6-carboxylate

Methyl 2,4-dioxo-1,2,3,4-tetrahydroquinazoline-6-carboxylate (CAS No. 939979-80-3): A Comprehensive Overview

Methyl 2,4-dioxo-1,2,3,4-tetrahydroquinazoline-6-carboxylate (CAS No. 939979-80-3) is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique molecular structure that has garnered considerable attention for its potential applications in drug discovery and medicinal chemistry. This compound belongs to the quinazoline class of heterocyclic aromatic compounds, which are well-known for their diverse biological activities and pharmacological properties.

The molecular structure of Methyl 2,4-dioxo-1,2,3,4-tetrahydroquinazoline-6-carboxylate features a fused ring system consisting of a pyridine ring and a carbonyl group at the 2 and 4 positions. This arrangement contributes to its stability and reactivity, making it a valuable intermediate in the synthesis of more complex molecules. The presence of the carboxylate group at the 6-position further enhances its utility as a building block in organic synthesis.

In recent years, there has been growing interest in quinazoline derivatives due to their broad spectrum of biological activities. These compounds have been investigated for their potential roles in treating various diseases, including cancer, inflammation, and infectious disorders. The< strong> Methyl 2,4-dioxo-1,2,3,4-tetrahydroquinazoline-6-carboxylate molecule has shown promise in preclinical studies as a precursor for developing novel therapeutic agents.

The synthesis of Methyl 2,4-dioxo-1,2,3,4-tetrahydroquinazoline-6-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the condensation of appropriate precursors under acidic or basic conditions to form the quinazoline core. Subsequent functionalization steps introduce the< strong> 2,4-dioxo and< strong> carboxylate groups. Advanced synthetic techniques such as catalytic hydrogenation and protecting group strategies are often employed to achieve high yields and purity.

The pharmacological properties of< strong> Methyl 2,4-dioxo-1,2,3,4-tetrahydroquinazoline-6-carboxylate have been extensively studied in academic and industrial research settings. Initial investigations have revealed that this compound exhibits inhibitory effects on certain enzymes and receptors involved in disease pathways. For instance, it has been shown to modulate the activity of kinases and other enzymes that play critical roles in cancer cell proliferation and survival.

One of the most compelling aspects of< strong> Methyl 2,4-dioxo-1,2,3,4-tetrahydroquinazoline-6-carboxylate is its versatility as a scaffold for drug development. Researchers have modified its structure to enhance its pharmacokinetic properties and improve its binding affinity to target proteins. These modifications have led to the discovery of several lead compounds with promising therapeutic potential.

The use of computational methods has also played a crucial role in understanding the behavior of< strong> Methyl 2,4-dioxo-1,2,3,4-tetrahydroquinazoline-6-carboxylate. Molecular modeling techniques allow scientists to predict how this compound interacts with biological targets at the atomic level. This information is invaluable for designing more effective drugs with fewer side effects.

In conclusion,< strong>Methyl 2,4-dioxo-1,2,3 tetrahydroquinazoline -6 -carboxylate (CAS No. 939979 -80 -3) represents a significant advancement in pharmaceutical chemistry. Its unique structure and diverse biological activities make it a valuable tool for developing new therapeutic agents. As research continues to uncover new applications for this compound，its importance in drug discovery is likely to grow even further.